Cas no 2248363-01-9 (Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate)

• Product Name: Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate
• CAS No: 2248363-01-9
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 5791573
• PubChem ID: 137938977
• Update Time: 2025-06-14

Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate
• EN300-6512312
• 2248363-01-9

• Inchi： 1S/C11H18N2O2S/c1-6(12)9-13-8(7(2)16-9)10(14)15-11(3,4)5/h6H,12H2,1-5H3
• InChI Key： JSAUFXPWLRIQEY-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)OC(C)(C)C)N=C1C(C)N

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate

Comprehensive Overview of Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate (CAS No. 2248363-01-9)

The compound Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate (CAS No. 2248363-01-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and tert-butyl ester group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate is its role in medicinal chemistry. The thiazole moiety is a common pharmacophore found in many FDA-approved drugs, such as antibiotics and antivirals. This compound's aminoethyl side chain further enhances its versatility, allowing for easy derivatization and optimization of biological activity. Recent studies have highlighted its potential in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine.

From a synthetic perspective, CAS No. 2248363-01-9 is often utilized as a building block in multistep organic synthesis. Its tert-butyl carboxylate group provides stability under various reaction conditions, making it ideal for peptide coupling and heterocyclic chemistry. Laboratories focusing on high-throughput screening and combinatorial chemistry frequently employ this compound to generate diverse libraries for biological evaluation. The demand for such intermediates has surged due to the rise of AI-driven drug design and fragment-based drug discovery.

Environmental and green chemistry considerations are also shaping the use of Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate. Researchers are investigating solvent-free or catalytic methods to synthesize this compound, reducing waste and energy consumption. This aligns with the broader industry shift toward sustainable synthesis and green pharmaceuticals, topics frequently searched by professionals in the field.

In summary, Tert-butyl 2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylate (CAS No. 2248363-01-9) represents a critical tool in modern chemical research. Its applications span drug development, agrochemical innovation, and material science, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of today's most pressing challenges in healthcare and biotechnology.